N-{1-[1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}-3-fluorobenzamide

• IUPAC Name: N-[2-[1-(3,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-5-methylpyrazol-3-yl]-3-fluorobenzamide
• InChI: InChI=1S/C24H20FN7O/c1-14-7-8-19(9-15(14)2)31-22-20(12-28-31)23(27-13-26-22)32-21(10-16(3)30-32)29-24(33)17-5-4-6-18(25)11-17/h4-13H,1-3H3,(H,29,33)
• InChI Key: WLBOMYBUPIZZSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=NC=N3)N4C(=CC(=N4)C)NC(=O)C5=CC(=CC=C5)F)C
• Molecular Formula: C24H20FN7O
• Molecular Weight: 441.5 g/mol
• CAS No.: 1005929-37-2

Description

The compound is a complex organic molecule with a pyrazolo[3,4-d]pyrimidin-4-yl core structure. It contains a 3,4-dimethylphenyl group and a 3-methyl-1H-pyrazol-5-yl group attached to the pyrazolo[3,4-d]pyrimidin-4-yl core, and a 3-fluorobenzamide group attached via a nitrogen atom.

Synthesis Analysis

The synthesis of similar pyrazolo[3,4-d]pyrimidin-4-ones involves a series of transformations including hydrolysis of ethyl 5-amino-1H-pyrazole-4-carboxylates, cyclization of the carboxylic acids thus obtained to pyrazolo[3,4-d][1,3]oxazin-4(1H)-ones, and treatment of the latter with substituted anilines. The final pyrazolo[3,4-d]pyrimidin-4-one derivatives can also be synthesized from 5-(arylamido)-1H-pyrazole-4-carboxylic acids in the presence of a catalytic amount of anhydrous zinc (II) chloride.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple ring structures and functional groups. The core structure is a pyrazolo[3,4-d]pyrimidin-4-yl ring, which is a fused ring system containing two nitrogen atoms. Attached to this core are a 3,4-dimethylphenyl group, a 3-methyl-1H-pyrazol-5-yl group, and a 3-fluorobenzamide group.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include hydrolysis, cyclization, and treatment with substituted anilines. These reactions result in the formation of the complex ring structure of the compound.

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, characterization, and potential biological activities. Given the reported activities of similar compounds, it may be of interest to explore its potential as a pharmaceutical agent.